Cas no 902836-88-8 (2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone)

• Product Name: 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone
• CAS No: 902836-88-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 1950037
• PubChem ID: 24208839
• Update Time: 2025-11-02

2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone
• SureCN78565
• CTK7G3072
• AG-B-03704
• 2-(piperidin-4-yloxy)-1-(pyrrolidin-1-yl)ethanone
• 2-(4-piperidyloxy)-1-pyrrolidinylethan-1-one
• 4-(2-OXO-2-PYRROLIDIN-1-YLETHOXY)PIPERIDINE
• 1-(4-Piperidinyloxy)acetylpyrrolidine
• TZJOTOFHDQDADH-UHFFFAOYSA-N
• CLB83688
• 902836-88-8
• DTXSID90639909
• DB-111586
• 2-[(Piperidin-4-yl)oxy]-1-(pyrrolidin-1-yl)ethan-1-one
• SCHEMBL78565

• MDL： MFCD08061028
• Inchi： 1S/C11H20N2O2/c14-11(13-7-1-2-8-13)9-15-10-3-5-12-6-4-10/h10,12H,1-9H2
• InChI Key： TZJOTOFHDQDADH-UHFFFAOYSA-N
• SMILES： O(CC(N1CCCC1)=O)C1CCNCC1

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Melting Point: 63-65℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone

Introduction to 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone (CAS No. 902836-88-8) in Modern Chemical Biology

2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone, identified by the chemical identifier CAS No. 902836-88-8, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of piperidine and pyrrolidine moieties, presents a promising scaffold for the development of novel bioactive agents. The presence of an oxygenated ethanone group at the 1-position of the pyrrolidine ring and a piperidinyl ether linkage at the 4-position introduces diverse functional possibilities, making it a versatile candidate for further exploration.

The significance of 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone lies in its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The piperidine ring is well-documented for its role in drug design due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. Similarly, the pyrrolidine scaffold is frequently incorporated into medicinal chemistry libraries due to its structural versatility and biological activity. The ether linkage not only contributes to the molecule's solubility but also provides a site for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets at high affinity and selectivity. 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone has emerged as a compound of interest in this context, particularly for its potential applications in central nervous system (CNS) drug discovery. The piperidine moiety is known to cross the blood-brain barrier more readily than other heterocycles, making it an attractive component for CNS-targeted therapies. Furthermore, the pyrrolidine ring has been associated with various neurological disorders, suggesting that derivatives of this compound could have therapeutic relevance.

One of the most compelling aspects of 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer and inflammatory disorders. The structural features of this compound make it a suitable candidate for designing kinase inhibitors by allowing modifications at multiple positions to optimize binding affinity and selectivity. Recent studies have demonstrated that molecules incorporating both piperidine and pyrrolidine scaffolds can exhibit potent inhibitory effects on specific kinases, making them valuable candidates for further development.

The synthesis of 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key steps typically include nucleophilic substitution reactions to establish the ether linkage, followed by condensation reactions to form the ethanone group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. These developments have facilitated the exploration of larger libraries of derivatives, allowing researchers to fine-tune the properties of 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone for specific biological targets.

The pharmacological profile of 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone has been preliminarily investigated in several preclinical studies. These studies have revealed interesting interactions with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The ability of this compound to modulate these targets suggests potential therapeutic applications in areas such as pain management, neurodegenerative diseases, and cardiovascular disorders. Additionally, its interaction with membrane-bound receptors highlights its potential as a tool compound for studying receptor mechanisms and developing novel drugs.

From a computational chemistry perspective, 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone offers an excellent model system for studying molecular recognition processes. High-throughput virtual screening (HTVS) techniques have been employed to identify lead compounds based on their predicted binding affinities to target proteins. The structural features of this molecule allow it to interact with hydrophobic pockets and aromatic residues within protein binding sites, which is critical for achieving high affinity binding. Furthermore, molecular dynamics simulations have provided insights into the conformational flexibility of 2-piperidin-4-yloxy-1-pyrrolidin-1-ylethanone, helping researchers understand how it adapts to different binding environments.

The future prospects for 2-piperidin-4-yloxy-1-pyrrolidin-1 -ylethanone are promising, with ongoing research aimed at expanding its chemical space through structural modifications and derivatization strategies. By incorporating additional functional groups or exploring different substitution patterns, researchers can generate novel analogs with enhanced potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of next-generation bioactive molecules derived from this scaffold.

In conclusion, 2 - piperidin - 4 - yloxy - 1 - pyrrol id i n - 1 - ylethan one ( CAS No . 90 2836 - 88 - 8 ) represents a significant advancement in chemical biology and pharmaceutical research . Its unique structural features , synthetic accessibility , and preliminary pharmacological activity make it a valuable scaffold for developing novel bioactive agents . As research continues to uncover new therapeutic applications , this compound is poised to play an important role in shaping the future of drug discovery .